Cas no 3972-64-3 (1-Bromo-3-tert-butylbenzene)

1-Bromo-3-tert-butylbenzene Properties

Names and Identifiers

• 1-Bromo-3-(tert-butyl)benzene
• 1-BROMO-3-TERT-BUTYLBENZENE
• 3-tert-Butylbromobenzene
• Benzene,1-bromo-3-(1,1-dimethylethyl)-
• 3-tert-Butylphenyl bromide
• NSC 400305
• m-Bromo-tert-butylbenzene
• m-tert-Butylbromobenzene
• Benzene, 1-bromo-3-(1,1-dimethylethyl)-
• 3-(tert-butyl)bromobenzene
• 1-(tert-butyl)-3-bromobenzene
• FDXXHPYFJDKWJS-UHFFFAOYSA-N
• 1-bromo-3-(1,1-dimethylethyl)benzene
• AK110764
• NSC400305
• PubChem4314
• 3-t-butyl bromobenzene
• 3-tert-butyl-bromobenzene
• 3-tert-butyl bromobenzene
• 3-bromo tert-butyl benzene
• 1-tert-butyl-3-bromobenzene
• 1-bromo-3-tert-butyl
• 3-(tert-Butyl)bromobenzene;1-Bromo-3-tert-butyl-benzene
• SY035512
• A20776
• EN300-121057
• 1-bromo-3-tert-butyl-benzene
• SCHEMBL264984
• MFCD00234661
• 1-Bromo-3-tert-butylbenzene #
• ETHYL-2-METHYL-4-ISOPROPYL-5-PYRIMIDINECARBOXYLATE
• CS-0154913
• s10430
• 1-tert-butyl -3-bromobenzene
• AKOS015841407
• FT-0654228
• AMY28207
• A20430
• NSC-400305
• PS-11765
• 3972-64-3
• DTXSID30322060
• +Expand

• MDL： MFCD00234661
• InChIKey： FDXXHPYFJDKWJS-UHFFFAOYSA-N
• Inchi： 1S/C10H13Br/c1-10(2,3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 212.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.020063
• Heavy Atom Count: 11
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.74660
• PSA: 0.00000
• Refractive Index: 1.5356 (589.3 nm 20 ºC)
• Boiling Point: 237-239 ºC
• Melting Point: Not available
• Vapor Pressure: 0.3±0.4 mmHg at 25°C
• Flash Point: 81.1±13.1 ºC,
• Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
• Density: 1.251 g/cm3 (20 ºC)